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Introduction
Oseltamivir Acid Hydrochloride (also known as Oseltamivir Carboxylate Hydrochloride) is

the hydrochloride salt of oseltamivir acid, the active metabolite of the antiviral prodrug

oseltamivir phosphate.[1][2][3][4][5] Oseltamivir phosphate is the active ingredient in the widely

recognized antiviral medication Tamiflu®, used for the treatment and prophylaxis of influenza A

and B virus infections.[6][7][8] Following oral administration, oseltamivir phosphate is rapidly

and extensively hydrolyzed by esterases, primarily in the liver, to its active form, oseltamivir

acid.[7][9] This active metabolite is a potent and selective competitive inhibitor of the viral

neuraminidase enzyme, which is crucial for the release of newly formed virus particles from

infected cells.[5][7][9][10] By blocking this enzyme, oseltamivir acid prevents the spread of the

virus in the body.[5][6][7] This document provides a detailed overview of the core chemical

properties, mechanism of action, and relevant experimental methodologies for Oseltamivir
Acid Hydrochloride.

Chemical and Physical Properties
The fundamental chemical and physical properties of Oseltamivir Acid Hydrochloride are

summarized below. These properties are critical for its formulation, delivery, and interaction

with biological systems.
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Property Value Reference(s)

IUPAC Name

(3R,4R,5S)-4-acetamido-5-

amino-3-pentan-3-

yloxycyclohexene-1-carboxylic

acid;hydrochloride

[11][12]

Synonyms

Oseltamivir carboxylate

hydrochloride, GS-4071

(hydrochloride), Ro 64-0802

(hydrochloride)

[1][4][11]

CAS Number 1415963-60-8 [1][3][12]

Molecular Formula C₁₄H₂₅ClN₂O₄ [1][3][12]

Molecular Weight 320.81 g/mol [1][11][12]

Appearance
White to off-white crystalline

powder
[2][5]

Melting Point
185.00 °C (for Oseltamivir Acid

free base)
[13]

pKa
4.13 ± 0.60 (Predicted for

carboxylic acid of free base)
[2]

Solubility Soluble at 10 mM in DMSO [3]

Topological Polar Surface Area 102 Å² [11]

Hydrogen Bond Donors 4 [1]

Hydrogen Bond Acceptors 5 [1]

Rotatable Bond Count 6 [1]

Mechanism of Action: Neuraminidase Inhibition
Oseltamivir itself is an inactive prodrug. Its therapeutic activity is entirely dependent on its

conversion to the active metabolite, oseltamivir acid.[9] This bioactivation occurs through the

action of carboxylesterases predominantly located in the liver.[7]
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The active oseltamivir acid is a structural analog of sialic acid, the natural substrate for the

influenza neuraminidase enzyme.[6] This enzyme is a glycoprotein on the surface of the

influenza virion that cleaves terminal sialic acid residues from glycoproteins on the surface of

infected host cells.[6][10] This cleavage is essential for the release of progeny virions, allowing

them to infect other cells and continue the cycle of replication.[7][10]

Oseltamivir acid acts as a competitive inhibitor, binding with high affinity to the active site of the

neuraminidase enzyme of both influenza A and B viruses.[7][14] This binding prevents the

enzyme from cleaving sialic acid, effectively trapping the newly formed virions on the host cell

surface and halting the spread of the infection.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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